Cas no 61533-72-0 (Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-)

Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl- structure
61533-72-0 structure
Product Name:Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-
CAS No:61533-72-0
MF:C18H32O3
MW:296.444886207581
CID:475902
PubChem ID:71394874
Update Time:2025-04-19

Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-
    • 16-ethyl-16-methyl-oxacyclohexadecane-2,13-dione
    • DTXSID80816540
    • 16-ETHYL-16-METHYL-1-OXACYCLOHEXADECANE-2,13-DIONE
    • 61533-72-0
    • Inchi: 1S/C18H32O3/c1-3-18(2)15-14-16(19)12-10-8-6-4-5-7-9-11-13-17(20)21-18/h3-15H2,1-2H3
    • InChI Key: AGSQFTRVOWUFEU-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCCCCC(CCC1(C)CC)=O)=O

Computed Properties

  • Exact Mass: 296.23526
  • Monoisotopic Mass: 296.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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